Cas no 76129-67-4 (Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI))

• Product Name: Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI)
• CAS No: 76129-67-4
• MF: C₂₁H₂₆N₂O₃
• MW: 354.442745685577
• CID: 573101
• PubChem ID: 156852
• Update Time: 2025-04-19

Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Ibogamine-18-carboxylicacid, 12-hydroxy-, methyl ester (9CI)
• Ibogamine-18-carboxylic acid, 12-hydroxy-, methyl ester
• 10-hydroxycoronaridine
• SCHEMBL11889227
• Methyl (1S,15R,17S,18S)-17-ethyl-7-hydroxy-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4(9),5,7-tetraene-1-carboxylate
• 76129-67-4
• CHEBI:146256
• Methyl 12-hydroxyibogamine-18-carboxylate
• DTXSID20997483

• Inchi： 1S/C21H26N2O3/c1-3-13-8-12-10-21(20(25)26-2)18-15(6-7-23(11-12)19(13)21)16-9-14(24)4-5-17(16)22-18/h4-5,9,12-13,19,22,24H,3,6-8,10-11H2,1-2H3
• InChI Key： TUZCJNZERFWZAS-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C(C3CCN4CC5CC(C4C(C5)(C(OC)=O)C=3N2)CC)=C1

Computed Properties

• Exact Mass: 354.194
• Monoisotopic Mass: 354.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų
• XLogP3: 2.839

Experimental Properties

• Density: 1.32
• Boiling Point: 534.5°C at 760 mmHg
• Flash Point: 277.1°C
• Refractive Index: 1.665

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids